Cas no 94344-54-4 (Sappanchalcone)

Sappanchalcone Properties

Names and Identifiers

• 3-(3,4-Dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one
• (E)-3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)-, (2E)-
• Sappan chalcone
• 3,4,4'-Trihydroxy-2'-methoxychalcone
• sapphalcone
• [ "" ]
• Sappanchalcone
• LMPK12120114
• 2'-Methoxy-3,4,4'-trihydroxy-chalcone
• W2762
• Q27134703
• (2E)-3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one
• (E)-3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxy-phenyl)prop-2-en-1-one
• 2-Prop
• (2E)-3-(3,4-Dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)-2-propen-1-one (ACI)
• 2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)-, (E)- (ZCI)
• SCHEMBL2835459
• DTXSID501317382
• HY-59001
• CHEMBL476986
• MS-24086
• CHEBI:66172
• AKOS022186153
• 94344-54-4
• CS-0006526
• 2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)-, (E)-
• G14089
• DA-77679
• BDBM50607853
• SCHEMBL25207614
• +Expand

• InChIKey： JVGNTXGHBHMJDO-QHHAFSJGSA-N
• Inchi： 1S/C16H14O5/c1-21-16-9-11(17)4-5-12(16)13(18)6-2-10-3-7-14(19)15(20)8-10/h2-9,17,19-20H,1H3/b6-2+
• SMILES： C(C1C=CC(O)=CC=1OC)(=O)/C=C/C1C=CC(O)=C(O)C=1

Computed Properties

• Exact Mass: 286.08400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 286.08412354 g/mol
• Heavy Atom Count: 21
• Complexity: 381
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 87
• Molecular Weight: 286.28

Experimental Properties

• LogP: 2.70810
• PSA: 86.99000
• Boiling Point: 581.7±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 221.0±23.6 °C
• Color/Form: Orange powder
• Density: 1.4±0.1 g/cm3

Sappanchalcone Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

Sappanchalcone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Chalcones